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Compound of Interest

Compound Name: Orange 5

Cat. No.: B1170525 Get Quote

An In-Depth Technical Guide to the Solubility of Orange 5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of two

commercially significant colorants, both commonly referred to as "Orange 5": Pigment Orange
5 (C.I. 12075) and D&C Orange No. 5 (C.I. 45370). Understanding the solubility of these

compounds is critical for their application in diverse fields, from industrial coatings to cosmetic

and pharmaceutical formulations.

Identification of "Orange 5" Variants
It is crucial to distinguish between the two primary substances designated as "Orange 5," as

their chemical structures and, consequently, their solubility profiles, are markedly different.

Pigment Orange 5:

C.I. Name: Pigment Orange 5

C.I. Number: 12075

CAS Number: 3468-63-1

Chemical Class: Monoazo Pigment

Chemical Formula: C₁₆H₁₀N₄O₅
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Description: A reddish-orange powder primarily used in paints, printing inks, and plastics.

[1][2]

D&C Orange No. 5:

C.I. Name: Not uniformly assigned a pigment or solvent C.I. name, but is identified by C.I.

45370.

C.I. Number: 45370

CAS Number: 596-03-2

Chemical Class: Fluoran (Xanthene) Dye

Chemical Formula: C₂₀H₁₀Br₂O₅

Description: A synthetic dye used in drugs and cosmetics, particularly in lipsticks and other

makeup products.[3][4] It is a bromo acid dye.[5]

Solubility Data
The following tables summarize the available solubility data for Pigment Orange 5 and D&C

Orange No. 5. It is important to note that precise quantitative solubility data for these

compounds is not widely published in readily accessible literature. The information presented

here is a synthesis of qualitative descriptions and semi-quantitative resistance ratings from

technical data sheets.

Pigment Orange 5 (C.I. 12075) Solubility
Pigment Orange 5 is generally characterized by its low solubility in most common organic

solvents and water, a typical property of pigments designed to be stable and non-bleeding in

various formulations.

Table 1: Qualitative Solubility of Pigment Orange 5
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Solvent/Medium Solubility Description

Water Insoluble[6][7]

Concentrated Sulfuric Acid Soluble (forms a purple solution)[8][9]

Nitric Acid No change in color[10]

Sodium Hydroxide Solution No change in color[10]

Table 2: Solvent Resistance of Pigment Orange 5

The following data is based on a standard 1-5 scale, where 1 represents poor resistance

(significant bleeding or dissolution) and 5 represents excellent resistance (no change).

Solvent Resistance Rating

Xylene 4-5[11]

Ethanol 4[12]

Ethyl Acetate 4[11]

Methyl Ethyl Ketone (MEK) 3[11]

Butanol 4[13]

Butyl Acetate 4[13]

Mineral Turpentine 4[13]

Water 3[11]

5% HCl 5[11]

5% NaOH 5[11]

Soap Solution 4-5[11][13]

Linseed Oil 5[13]

D&C Orange No. 5 (C.I. 45370) Solubility
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The solubility information for D&C Orange No. 5 presents some contradictions in the literature.

This may be due to the existence of both the free acid form and its salts, which would exhibit

different solubility profiles.

Table 3: Qualitative Solubility of D&C Orange No. 5

Solvent/Medium Solubility Description

Water

Conflicting data: Described as both "soluble in

water"[3] and a "water insoluble bromo acid

powder dye".[5][14]

Oil
Dispersible in oil; works well in oil-based

cosmetics.[15]

This discrepancy in water solubility is a critical consideration for formulation scientists. It is

recommended that the specific form of D&C Orange No. 5 being used be tested for its solubility

in aqueous systems prior to use.

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of a pigment

or dye, based on established methodologies such as those from ASTM and ISO. This protocol

can be adapted for specific solvents and temperature requirements.

Principle
A known mass of the colorant is mixed with a known volume of solvent and allowed to reach

equilibrium at a specified temperature. The undissolved portion is then separated, and the

concentration of the colorant in the saturated solution is determined gravimetrically or

spectrophotometrically.

Apparatus
Analytical balance (accurate to ±0.1 mg)

Constant temperature bath or shaker incubator
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Volumetric flasks and pipettes

Centrifuge

Syringe filters (solvent-compatible, appropriate pore size to retain undissolved particles)

Spectrophotometer (for photometric method)

Drying oven (for gravimetric method)

Glass vials with screw caps

Procedure (Gravimetric Method)
Sample Preparation: Accurately weigh an excess amount of the dry pigment or dye into a

glass vial.

Solvent Addition: Add a precise volume of the desired solvent to the vial.

Equilibration: Seal the vial and place it in a constant temperature shaker bath. Agitate the

mixture for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached. The

time required may vary depending on the solute and solvent.

Separation of Undissolved Solid:

Allow the vial to rest in the constant temperature bath for a period to allow the undissolved

solid to settle.

Carefully draw a known volume of the supernatant (the saturated solution) using a pre-

warmed or pre-cooled syringe (to maintain the experimental temperature) and pass it

through a syringe filter into a pre-weighed, clean, and dry collection vessel (e.g., a beaker

or evaporating dish).

Solvent Evaporation: Place the collection vessel in a drying oven at a temperature sufficient

to evaporate the solvent without decomposing the colorant.

Mass Determination: Once all the solvent has evaporated, cool the vessel in a desiccator

and weigh it. Repeat the drying and weighing process until a constant mass is achieved.
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Calculation:

Calculate the mass of the dissolved colorant by subtracting the initial mass of the empty

vessel from the final mass.

Express the solubility as grams of solute per 100 mL of solvent (or other appropriate

units).

Procedure (Photometric Method)
This method is suitable when the colorant has a strong absorbance in the visible spectrum and

a reference standard of known concentration is available.

Preparation of Saturated Solution: Follow steps 1-4 from the gravimetric method to obtain a

clear, saturated solution.

Dilution: Accurately dilute a known volume of the saturated solution with the same solvent to

bring the absorbance within the linear range of the spectrophotometer.

Spectrophotometric Measurement: Measure the absorbance of the diluted solution at the

wavelength of maximum absorbance (λmax).

Calculation: Use a previously established calibration curve (absorbance vs. concentration) to

determine the concentration of the diluted solution. Calculate the concentration of the original

saturated solution, accounting for the dilution factor.

Visualization of Experimental Workflow
The following diagram illustrates the logical steps involved in a typical solubility determination

experiment.
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Caption: Workflow for determining the solubility of a colorant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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